molecular formula C18H18F2N2O3 B2569173 N-(2,6-difluorobenzyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide CAS No. 1903233-11-3

N-(2,6-difluorobenzyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide

Cat. No. B2569173
CAS RN: 1903233-11-3
M. Wt: 348.35
InChI Key: KQALFKVWUYJYSH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2,6-difluorobenzyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide, also known as JNJ-63533054, is a novel small molecule inhibitor that has been developed for the treatment of cancer. This compound has shown promising results in preclinical studies and is currently being evaluated in clinical trials.

Scientific Research Applications

Nicotinamide in Disease Prevention and Treatment

Nicotinamide, the amide form of vitamin B3 (niacin), plays a critical role in energy metabolism and enzyme function in the body. It has been explored for its potential in preventing and treating a wide range of diseases. Studies have highlighted its use in the prevention of Type I diabetes mellitus due to its ability to protect pancreatic beta cells and its wide therapeutic index, suggesting a favorable risk-to-benefit ratio for long-term treatment, although high doses beyond 3 gm/day in adults can have toxic potential (Knip et al., 2000).

Neuroprotective Effects

Nicotinamide has been investigated for its neuroprotective effects, particularly in relation to cognitive function. It serves as a precursor to nicotinamide adenine dinucleotide (NAD+), a coenzyme essential for energy production and cellular metabolism. Research suggests that nicotinamide may help preserve and enhance neurocognitive function, potentially benefiting conditions like Alzheimer's disease, Parkinson's disease, and brain injuries (Rennie et al., 2015).

Antioxidant and Anti-inflammatory Properties

Nicotinamide has been associated with antioxidant and anti-inflammatory properties, which are beneficial in various medical and therapeutic applications. Its role in modulating oxidative stress and inflammation could be particularly relevant for conditions characterized by these pathological processes (Munteanu & Apetrei, 2021).

Potential in Cancer Therapy

The exploration of nicotinamide derivatives in cancer therapy has shown promising results. Nicotinamide and its analogs have displayed a range of biological properties that could be leveraged in developing anticancer drugs. The synthesis and investigation of these compounds have been significant in the search for efficient treatments against cancer (Jain et al., 2020).

Environmental and Safety Considerations

While the focus on N-(2,6-difluorobenzyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide might relate to its potential therapeutic applications, it's crucial to consider environmental and safety aspects associated with the use of chemical compounds. Research on similar compounds, like per- and polyfluoroalkyl substances (PFAS), has raised concerns about environmental persistence and toxicity, underlining the importance of assessing the environmental and health impacts of chemical substances (Wang et al., 2019).

properties

IUPAC Name

N-[(2,6-difluorophenyl)methyl]-6-(oxan-4-yloxy)pyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H18F2N2O3/c19-15-2-1-3-16(20)14(15)11-22-18(23)12-4-5-17(21-10-12)25-13-6-8-24-9-7-13/h1-5,10,13H,6-9,11H2,(H,22,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KQALFKVWUYJYSH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCC1OC2=NC=C(C=C2)C(=O)NCC3=C(C=CC=C3F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H18F2N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

348.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2,6-difluorobenzyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.